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Compound of Interest

Compound Name: Diethanolamine hydrochloride

Cat. No.: B077265

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Diethanolamine hydrochloride, tailored for researchers, scientists,
and drug development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)

Diethanolamine hydrochloride is a chemical that poses several health risks. It is harmful if
swallowed, causes skin irritation, and can result in serious eye damage.[1][2][3] Prolonged or
repeated exposure may cause damage to organs.[1][3] It is also harmful to aquatic life with
long-lasting effects.[1][3] Therefore, adherence to proper safety protocols and the use of
appropriate Personal Protective Equipment (PPE) are critical.

The following table summarizes the recommended PPE for handling Diethanolamine
hydrochloride. It is imperative to consult a safety specialist before handling this product to
ensure the suggested protective clothing is sufficient for your specific application.[4]
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Protection Type

Recommended Equipment

Details and Citations

Eye/Face Protection

Tightly fitting safety goggles,
Safety glasses with side-

shields, Face shield.

Use equipment tested and
approved under government
standards like NIOSH (US) or
EN 166 (EV).[2][5]

Skin Protection

Chemical-resistant gloves
(Butyl, Nitrile, Neoprene, PVC,
Viton, Barrier®), Lab coat,
Complete suit protection

against chemicals.

Inspect gloves prior to use and
use proper glove removal
technique.[2][4][5][6]
Contaminated clothing should
be removed immediately and

washed before reuse.[1]

Respiratory Protection

A MSHA/NIOSH-approved
vapor respirator or a full-face
respirator with appropriate
cartridges (e.g., type ABEK -
EN 14387).

Required when vapors or
aerosols are generated or if
engineering controls are
insufficient.[1][4][5][7]

Quantitative Toxicological Data

The following table provides a summary of key toxicological data for Diethanolamine

hydrochloride.

Metric Value Species/Method Citations
LD50 (Oral) 1,600 mg/kg Rat [7]
LD50 (Subcutaneous) 4,786 mg/kg Mouse [4]

LC50 (Aquatic)

Pimephales promelas

1,460 mg/l (96 h)

[1]

(fathead minnow)

Operational and Disposal Plans

Safe handling of Diethanolamine hydrochloride requires adherence to a structured workflow,

from preparation to disposal.
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Handling and Storage Protocol

o Engineering Controls: Always work in a well-ventilated area. Use a chemical fume hood for
all operations involving this substance.[1][5][7] Ensure that an eyewash station and a safety
shower are in close proximity to the workstation.[4]

o Personal Preparation: Before handling, put on all required PPE as detailed in the table
above.

o Handling: Avoid contact with skin and eyes.[2] Do not inhale any dust, vapors, or aerosols.[1]
[7] Do not eat, drink, or smoke in the handling area.[1]

o Storage: Keep the container tightly closed when not in use.[1][7][8] Store in a designated
area, away from incompatible materials such as oxidizing agents and strong acids.[6]

e Hygiene: Wash hands thoroughly after handling the substance, before breaks, and at the
end of the workday.[2][9][6]

Spill and Emergency Procedures
e Small Spills (<1 L):

o If you are trained, confine the spill using an inert absorbent material (e.g., Chemizorb®).[5]

[7]
o Avoid breathing vapors.[5]

o Collect the absorbed material into a suitable, tightly closed container for disposal as
hazardous waste.[5]

o Double bag the spill waste in clear plastic bags, label it, and take it to the next chemical
waste pick-up.[5]

e Emergency First Aid:

o Eye Contact: Immediately rinse with plenty of water for several minutes, holding the
eyelids open.[10] Remove contact lenses if present and easy to do.[7] Call an
ophthalmologist immediately.[1][7]
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o Skin Contact: Immediately take off all contaminated clothing.[7] Rinse the affected skin
with water or shower.[1][7] Consult a physician.[1][7]

o Inhalation: Move the person to fresh air.[1][7] If breathing has stopped, provide artificial
respiration.[6] Consult a physician.[1][7]

o Ingestion: Immediately have the victim drink water (two glasses at most).[1][7] Consult a
physician.[1][7]

Disposal Plan

Waste material must be disposed of in accordance with national and local regulations.[1]

» Waste Collection: Collect waste from residues and contaminated materials in their original or
other suitable, labeled containers.[1] Do not mix with other waste.[1]

o Container Disposal: Uncleaned containers should be handled in the same manner as the
product itself.[1]

o Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[9] Do not discharge
into sewer systems or contaminate water, foodstuffs, or feed.[9]

Workflow for Handling Diethanolamine
Hydrochloride
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Caption: Workflow for the safe handling of Diethanolamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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